Cas no 898639-90-2 (2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether)

2,4-Dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether is a sulfonated aromatic compound featuring a substituted imidazole moiety. Its structural complexity lends itself to applications in organic synthesis, particularly as an intermediate in the development of pharmaceuticals or agrochemicals. The presence of both sulfonyl and ether functional groups enhances its reactivity, enabling selective modifications under controlled conditions. The compound’s stability under standard storage conditions and compatibility with common organic solvents further supports its utility in laboratory and industrial settings. Its precise molecular architecture offers potential for tailored derivatization, making it a versatile building block for specialized chemical syntheses.

2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether structure

898639-90-2 structure

Product Name:2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether

CAS No:898639-90-2

MF:C₁₃H₁₆N₂O₃S

MW:280.342741966248

CID:5940922

Update Time:2025-05-24

2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Chemical and Physical Properties

Names and Identifiers

- 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
- 1H-Imidazole, 1-[(5-methoxy-2,4-dimethylphenyl)sulfonyl]-2-methyl-
- Inchi： 1S/C13H16N2O3S/c1-9-7-10(2)13(8-12(9)18-4)19(16,17)15-6-5-14-11(15)3/h5-8H,1-4H3
- InChI Key： UKKOQJWTPXJWEG-UHFFFAOYSA-N
- SMILES： C1(C)N(S(C2=CC(OC)=C(C)C=C2C)(=O)=O)C=CN=1

Experimental Properties

Density: 1.25±0.1 g/cm3(Predicted)
Boiling Point: 470.0±55.0 °C(Predicted)
pka: 1.31±0.69(Predicted)

2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3237-0412-2μmol	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	2μl	$85.5	2023-04-26
Life Chemicals	F3237-0412-5μmol	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	5μl	$94.5	2023-04-26
Life Chemicals	F3237-0412-1mg	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	1mg	$81.0	2023-04-26
Life Chemicals	F3237-0412-2mg	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	2mg	$88.5	2023-04-26
Life Chemicals	F3237-0412-3mg	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	3mg	$94.5	2023-04-26
Life Chemicals	F3237-0412-4mg	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	4mg	$99.0	2023-04-26
Life Chemicals	F3237-0412-5mg	1-(5-methoxy-2,4-dimethylbenzenesulfonyl)-2-methyl-1H-imidazole	898639-90-2	90%+	5mg	$103.5	2023-04-26

2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
4. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether

Recent Advances in the Study of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2)

The compound 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2) has recently gained attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the significance of the sulfonylimidazole moiety in this compound, which has been shown to interact with specific biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. The compound's structural complexity and its ability to modulate key biological processes make it a promising candidate for further investigation.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the synthesis and optimization of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether. The study reported a high-yield synthetic route that improved the scalability and purity of the compound, addressing previous challenges in its production. The optimized synthesis involved a series of sulfonylation and etherification steps, which were carefully controlled to minimize side reactions and maximize yield.

Another key finding comes from a preclinical study conducted by a team at the University of Cambridge, which investigated the compound's potential as an anti-inflammatory agent. The study demonstrated that 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether effectively inhibited the activity of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound exhibited selective inhibition of COX-2 over COX-1, suggesting a favorable safety profile compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Further research has also explored the compound's potential in oncology. A 2024 study in Cancer Research revealed that 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether could induce apoptosis in certain cancer cell lines by modulating the PI3K/AKT/mTOR signaling pathway. The compound's ability to selectively target cancer cells while sparing normal cells highlights its potential as a novel chemotherapeutic agent.

Despite these promising findings, challenges remain in the development of 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on structural modifications to enhance the compound's pharmacokinetic properties and reduce toxicity.

In conclusion, 2,4-dimethyl-5-[(2-methyl-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether (CAS: 898639-90-2) represents a promising scaffold for drug development, with demonstrated efficacy in inflammation and oncology. Continued research into its mechanisms of action and optimization of its pharmacological properties will be critical for translating these findings into clinical applications.